![molecular formula C19H25N5OS B1229111 1-[2-[(3-Cyano-5,7-dimethyl-2-quinolinyl)amino]ethyl]-3-(3-methoxypropyl)thiourea](/img/structure/B1229111.png)
1-[2-[(3-Cyano-5,7-dimethyl-2-quinolinyl)amino]ethyl]-3-(3-methoxypropyl)thiourea
Overview
Description
1-[2-[(3-cyano-5,7-dimethyl-2-quinolinyl)amino]ethyl]-3-(3-methoxypropyl)thiourea is an aminoquinoline.
Scientific Research Applications
Antineoplastic Properties
Research has shown that compounds structurally related to 1-[2-[(3-Cyano-5,7-dimethyl-2-quinolinyl)amino]ethyl]-3-(3-methoxypropyl)thiourea possess significant antineoplastic properties. A study focused on the synthesis and evaluation of 3-substituted 5,5-dimethylbenzo[h]Quinazolin-4(3H)-Ones, derivatives related to the quinolinyl structure, for their potential in cancer treatment (Markosyan et al., 2014).
Antibacterial Activity
Compounds with similar structural features have been found to exhibit antibacterial activity. For instance, the synthesis and evaluation of ethyl 2-amino-6-methyl-5-oxo-4-aryl-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carboxylate demonstrated moderate effectiveness against bacterial growth, including Pseudomonas aeruginosa (Asghari et al., 2014).
Antimicrobial Activity
Another study on 3-Cyano-4-imino-9-methoxy-4H-pyrimido[2, 1-b]pyrimido[4, 5-b]quinoline and its derivatives highlighted their potential in antimicrobial applications. These compounds were synthesized and tested for their efficacy against various microbial agents (Vartale et al., 2013).
Antiproliferative Activity
Research into 3,5-disubstituted 2-amino thiophene derivatives, which share structural similarities, revealed a significant antiproliferative activity against various cancer cell lines. This indicates the potential of structurally related compounds in cancer research (Romagnoli et al., 2014).
properties
Molecular Formula |
C19H25N5OS |
|---|---|
Molecular Weight |
371.5 g/mol |
IUPAC Name |
1-[2-[(3-cyano-5,7-dimethylquinolin-2-yl)amino]ethyl]-3-(3-methoxypropyl)thiourea |
InChI |
InChI=1S/C19H25N5OS/c1-13-9-14(2)16-11-15(12-20)18(24-17(16)10-13)21-6-7-23-19(26)22-5-4-8-25-3/h9-11H,4-8H2,1-3H3,(H,21,24)(H2,22,23,26) |
InChI Key |
PMMDMFAGRFABCV-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C2C=C(C(=NC2=C1)NCCNC(=S)NCCCOC)C#N)C |
Canonical SMILES |
CC1=CC(=C2C=C(C(=NC2=C1)NCCNC(=S)NCCCOC)C#N)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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